Cas no 88791-07-5 (7-Methoxybenzobthiophene-2-carboxylic Acid)

• Product Name: 7-Methoxybenzobthiophene-2-carboxylic Acid
• CAS No: 88791-07-5
• MF: C₁₀H₈O₃S
• MW: 208.233721733093
• MDL: MFCD01830203
• CID: 719967
• PubChem ID: 821751
• Update Time: 2025-11-02

7-Methoxybenzobthiophene-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 7-Methoxybenzo[b]thiophene-2-carboxylic acid
• 7-methoxy-1-benzothiophene-2-carboxylic acid
• 7-methoxy-Benzo[b]thiophene-2-carboxylic acid
• Benzo[b]thiophene-2-carboxylicacid, 7-methoxy-
• AKOS016007305
• CS-0237621
• DTXSID10356328
• QJWNYHKOXLTWOA-UHFFFAOYSA-N
• EN300-185765
• 88791-07-5
• SCHEMBL1850788
• MFCD01830203
• O11659
• FT-0707770
• AS-50267
• 7-methoxybenzothiophene-2-carboxylic Acid
• DB-078216
• SY109965
• AA-516/12432362
• 7-Methoxybenzobthiophene-2-carboxylic Acid

• MDL： MFCD01830203
• Inchi： 1S/C10H8O3S/c1-13-7-4-2-3-6-5-8(10(11)12)14-9(6)7/h2-5H,1H3,(H,11,12)
• InChI Key： QJWNYHKOXLTWOA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC2C=CC=C(C1=2)OC

Computed Properties

• Exact Mass: 208.019
• Monoisotopic Mass: 208.019
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 410.0±25.0 °C at 760 mmHg
• Flash Point: 201.8±23.2 °C
• Refractive Index: 1.673
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

7-Methoxybenzobthiophene-2-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes

Additional information on 7-Methoxybenzobthiophene-2-carboxylic Acid

7-Methoxybenzobthiophene-2-carboxylic Acid (CAS No. 88791-07-5): Properties, Applications, and Market Insights

7-Methoxybenzobthiophene-2-carboxylic Acid (CAS No. 88791-07-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic carboxylic acid derivative belongs to the benzothiophene family, characterized by its unique structural features and versatile reactivity. With the growing demand for novel bioactive molecules and functional materials, compounds like 7-Methoxybenzobthiophene-2-carboxylic Acid are increasingly becoming focal points in cutting-edge research.

The molecular structure of 7-Methoxybenzobthiophene-2-carboxylic Acid combines a benzothiophene core with a methoxy group at the 7-position and a carboxylic acid functionality at the 2-position. This arrangement creates distinct electronic properties that make it valuable for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of benzothiophene derivatives in FDA-approved medications targeting neurological disorders and metabolic diseases.

Recent studies highlight the compound's role in developing new therapeutic agents, especially in areas like neurodegenerative disease research and anti-inflammatory drug development. The methoxybenzobthiophene scaffold has shown promise in modulating specific biological pathways, making 7-Methoxybenzobthiophene-2-carboxylic Acid a valuable intermediate for medicinal chemistry. Its structural features allow for diverse chemical modifications, enabling researchers to fine-tune pharmacological properties while maintaining desirable bioavailability.

Beyond pharmaceuticals, 7-Methoxybenzobthiophene-2-carboxylic Acid finds applications in advanced material science. The compound's conjugated system and functional groups make it suitable for developing organic electronic materials, including components for OLED displays and organic photovoltaics. As the demand for sustainable energy solutions grows, researchers are exploring benzothiophene derivatives for their optoelectronic properties and potential in green chemistry applications.

The synthesis of 7-Methoxybenzobthiophene-2-carboxylic Acid typically involves multi-step organic transformations, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize atom economy and environmentally friendly protocols, reflecting the chemical industry's shift toward sustainable practices. Analytical characterization using techniques like HPLC, NMR spectroscopy, and mass spectrometry ensures the compound meets rigorous quality standards for research and industrial applications.

Market analysis indicates steady growth in demand for benzothiophene-based compounds, driven by expanding pharmaceutical research and materials development. 7-Methoxybenzobthiophene-2-carboxylic Acid occupies a niche but important position in this market, with specialized suppliers offering custom synthesis and bulk quantities. The compound's price and availability fluctuate based on raw material costs and manufacturing scale, with current trends favoring more efficient production methods to meet increasing demand.

From a regulatory perspective, 7-Methoxybenzobthiophene-2-carboxylic Acid is generally classified as a research chemical with no significant restrictions in most jurisdictions. However, researchers and manufacturers should always verify local regulations, particularly when considering large-scale production or international distribution. Proper handling procedures, including the use of personal protective equipment and appropriate ventilation, are recommended when working with this compound in laboratory settings.

Future research directions for 7-Methoxybenzobthiophene-2-carboxylic Acid include exploring its potential in catalysis, supramolecular chemistry, and as a precursor for more complex molecular architectures. The compound's versatility continues to attract interest from academic and industrial researchers alike, with published studies demonstrating novel applications in fields ranging from chemical biology to materials engineering.

For researchers seeking high-quality 7-Methoxybenzobthiophene-2-carboxylic Acid, several reputable suppliers offer the compound in various quantities and purity grades. When sourcing this material, it's essential to request comprehensive analytical certificates and consider factors like storage stability and solubility characteristics for specific applications. The compound's shelf life can be extended through proper storage under inert atmosphere at controlled temperatures.

In conclusion, 7-Methoxybenzobthiophene-2-carboxylic Acid (CAS No. 88791-07-5) represents an important building block in modern chemical research. Its unique structural features and multifunctional nature make it valuable across diverse scientific disciplines. As research into heterocyclic compounds and their applications continues to expand, this compound is likely to maintain its relevance in developing innovative solutions for healthcare, materials science, and beyond.